Cas no 61241-58-5 (Pyrimidine, 2-hexadecyl-)

Pyrimidine, 2-hexadecyl- structure
Pyrimidine, 2-hexadecyl- structure
Product Name:Pyrimidine, 2-hexadecyl-
CAS No:61241-58-5
MF:C20H36N2
MW:304.513245582581
CID:487326
PubChem ID:68473590
Update Time:2025-04-19

Pyrimidine, 2-hexadecyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-hexadecyl-
    • 2-hexadecylpyrimidine
    • SCHEMBL15225261
    • 61241-58-5
    • DTXSID20738414
    • Inchi: 1S/C20H36N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-21-18-16-19-22-20/h16,18-19H,2-15,17H2,1H3
    • InChI Key: GJOAJLSKTVPEKV-UHFFFAOYSA-N
    • SMILES: N1C=CC=NC=1CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 304.28808
  • Monoisotopic Mass: 304.287849157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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